Cas no 90008-59-6 (1-ethyl-3,5-dimethyl-4-nitro-1H-pyrazole)
90008-59-6 structure
Product Name:1-ethyl-3,5-dimethyl-4-nitro-1H-pyrazole
CAS No:90008-59-6
MF:C7H11N3O2
MW:169.181141138077
MDL:MFCD03444364
CID:2951420
PubChem ID:3546708
Update Time:2025-08-05
1-ethyl-3,5-dimethyl-4-nitro-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
-
- 1-乙基-3,5-二甲基-4-硝基-吡唑
- 1-ethyl-3,5-dimethyl-4-nitro-1H-pyrazole
- 1-ethyl-3,5-dimethyl-4-nitropyrazole
- 1H-pyrazole, 1-ethyl-3,5-dimethyl-4-nitro-
- BBL038261
- STK301590
- AKOS015922226
- 90008-59-6
- ALBB-012566
- CS-0298180
- AKOS000307993
- EN300-228295
-
- MDL: MFCD03444364
- Inchi: 1S/C7H11N3O2/c1-4-9-6(3)7(10(11)12)5(2)8-9/h4H2,1-3H3
- InChI Key: JOFFXYAXIJPCIB-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C(C)=NN(CC)C=1C)=O
Computed Properties
- Exact Mass: 169.085126602Da
- Monoisotopic Mass: 169.085126602Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 180
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 63.6
1-ethyl-3,5-dimethyl-4-nitro-1H-pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 026158-5g |
1-Ethyl-3,5-dimethyl-4-nitro-1H-pyrazole |
90008-59-6 | 5g |
£391.00 | 2022-03-01 | ||
| Fluorochem | 026158-1g |
1-Ethyl-3,5-dimethyl-4-nitro-1H-pyrazole |
90008-59-6 | 1g |
£144.00 | 2022-03-01 | ||
| abcr | AB408160-250 mg |
1-Ethyl-3,5-dimethyl-4-nitro-1H-pyrazole |
90008-59-6 | 250MG |
€176.40 | 2022-03-02 | ||
| abcr | AB408160-500 mg |
1-Ethyl-3,5-dimethyl-4-nitro-1H-pyrazole |
90008-59-6 | 500MG |
€209.50 | 2022-03-02 | ||
| abcr | AB408160-1 g |
1-Ethyl-3,5-dimethyl-4-nitro-1H-pyrazole |
90008-59-6 | 1g |
€231.60 | 2022-03-02 | ||
| abcr | AB408160-5 g |
1-Ethyl-3,5-dimethyl-4-nitro-1H-pyrazole |
90008-59-6 | 5g |
€519.80 | 2022-03-02 | ||
| abcr | AB408160-10 g |
1-Ethyl-3,5-dimethyl-4-nitro-1H-pyrazole |
90008-59-6 | 10g |
€819.00 | 2022-03-02 | ||
| Enamine | EN300-228295-0.05g |
1-ethyl-3,5-dimethyl-4-nitro-1H-pyrazole |
90008-59-6 | 95% | 0.05g |
$612.0 | 2024-06-20 | |
| Enamine | EN300-228295-0.1g |
1-ethyl-3,5-dimethyl-4-nitro-1H-pyrazole |
90008-59-6 | 95% | 0.1g |
$640.0 | 2024-06-20 | |
| Enamine | EN300-228295-0.25g |
1-ethyl-3,5-dimethyl-4-nitro-1H-pyrazole |
90008-59-6 | 95% | 0.25g |
$670.0 | 2024-06-20 |
1-ethyl-3,5-dimethyl-4-nitro-1H-pyrazole Related Literature
-
Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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